Cas no 739-33-3 (ethyl 4-{[(4-methylphenyl)sulfonyl]amino}benzoate)

• Product Name: ethyl 4-{[(4-methylphenyl)sulfonyl]amino}benzoate
• CAS No: 739-33-3
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 978673
• PubChem ID: 261559
• Update Time: 2025-04-19

ethyl 4-{[(4-methylphenyl)sulfonyl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{[(4-methylphenyl)sulfonyl]amino}benzoate
• ethyl 4-[(4-methylphenyl)sulfonylamino]benzoate
• 4-(toluene-4-sulfonylamino)-benzoic acid ethyl ester
• 4-(Toluol-4-sulfonylamino)-benzoesaeure-aethylester
• 4-< Toluol-sul
• AC1L65KS
• benzoic acid, 4-[[(4-methylphenyl)sulfonyl]amino]-, ethyl ester
• ethyl 4-(4-methylbenzenesulfonamido)benzoate
• ethyl 4-(4-methylphenylsulfonamido)benzoate
• ethyl 4-(tosylamino)benzoate
• ethyl 4-tosylaminobenzoate
• NSC94004
• Oprea1_161332
• Ethyl4-(4-methylphenylsulfonamido)benzoate
• Ethyl 4-((4-methylphenyl)sulfonamido)benzoate
• N-[4-(Ethoxycarbonyl)phenyl]-p-tolylsulfonamide
• SB83103
• Oprea1_735896
• HWQDVFLGBCJTOB-UHFFFAOYSA-N
• CS-0326486
• AKOS000276934
• SCHEMBL10420649
• SR-01000389877-1
• SR-01000389877
• 739-33-3
• DTXSID90294077
• NSC-94004
• STK127734
• DS-011034

• Inchi： 1S/C16H17NO4S/c1-3-21-16(18)13-6-8-14(9-7-13)17-22(19,20)15-10-4-12(2)5-11-15/h4-11,17H,3H2,1-2H3
• InChI Key： HWQDVFLGBCJTOB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC(C(=O)OCC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.08791
• Monoisotopic Mass: 319.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 468.5°C at 760 mmHg
• Flash Point: 237.2°C
• Refractive Index: 1.591
• PSA: 72.47
• LogP: 4.12630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds